N-[4-(acetylamino)phenyl]-2-[(phenylsulfonyl)-3-(trifluoromethyl)anilino]acetamide

• Molecular Formula: C23H20F3N3O4S
• Molecular Weight: 491.5 g/mol
• IUPAC Name: N-(4-acetamidophenyl)-2-[N-(benzenesulfonyl)-3-(trifluoromethyl)anilino]acetamide
• InChI: InChI=1S/C23H20F3N3O4S/c1-16(30)27-18-10-12-19(13-11-18)28-22(31)15-29(34(32,33)21-8-3-2-4-9-21)20-7-5-6-17(14-20)23(24,25)26/h2-14H,15H2,1H3,(H,27,30)(H,28,31)
• InChI Key: CDWHRVGMQGOYPL-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)CN(C2=CC=CC(=C2)C(F)(F)F)S(=O)(=O)C3=CC=CC=C3

Description

N-[4-(acetylamino)phenyl]-2-[(phenylsulfonyl)-3-(trifluoromethyl)anilino]acetamide, also known as NSC-732208, is a chemical compound that has been extensively studied for its potential use in cancer treatment.

Mechanism of Action

N-[4-(acetylamino)phenyl]-2-[(phenylsulfonyl)-3-(trifluoromethyl)anilino]acetamide is believed to exert its anti-cancer effects by inhibiting the activity of a protein called heat shock protein 90 (HSP90). HSP90 is a chaperone protein that is involved in the folding and stabilization of various client proteins, including many that are important for cancer cell growth and survival. By inhibiting HSP90, N-[4-(acetylamino)phenyl]-2-[(phenylsulfonyl)-3-(trifluoromethyl)anilino]acetamide disrupts the function of these client proteins, leading to cancer cell death.
Biochemical and Physiological Effects:
N-[4-(acetylamino)phenyl]-2-[(phenylsulfonyl)-3-(trifluoromethyl)anilino]acetamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, including HSP90, as well as to modulate the expression of genes involved in cancer cell growth and survival. It has also been shown to induce oxidative stress and DNA damage in cancer cells.

Advantages and Limitations for Lab Experiments

N-[4-(acetylamino)phenyl]-2-[(phenylsulfonyl)-3-(trifluoromethyl)anilino]acetamide has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It has also been extensively studied, with many published studies on its anti-cancer effects. However, there are also some limitations to its use in lab experiments. It has been shown to have low solubility in water, which can make it difficult to work with in certain assays. It also has relatively low potency compared to other HSP90 inhibitors.

Future Directions

There are several future directions for the study of N-[4-(acetylamino)phenyl]-2-[(phenylsulfonyl)-3-(trifluoromethyl)anilino]acetamide. One potential direction is to investigate its use in combination with other anti-cancer agents, such as chemotherapy drugs or other HSP90 inhibitors. Another direction is to investigate its use in animal models of cancer, to determine its efficacy and potential side effects in vivo. Finally, there is a need for further studies to elucidate the exact mechanism of action of N-[4-(acetylamino)phenyl]-2-[(phenylsulfonyl)-3-(trifluoromethyl)anilino]acetamide, as well as to optimize its potency and solubility for use in future experiments.
Conclusion:
In conclusion, N-[4-(acetylamino)phenyl]-2-[(phenylsulfonyl)-3-(trifluoromethyl)anilino]acetamide is a chemical compound that has shown promise as a potential anti-cancer agent. It inhibits the activity of HSP90, leading to cancer cell death, and has been extensively studied for its biochemical and physiological effects. While it has some advantages and limitations for lab experiments, there are several future directions for its study that could lead to its potential use in cancer treatment.

Synthesis Methods

N-[4-(acetylamino)phenyl]-2-[(phenylsulfonyl)-3-(trifluoromethyl)anilino]acetamide can be synthesized using a multistep process that involves the reaction of 4-acetylaniline with 2-chloro-N-(phenylsulfonyl)aniline, followed by the reaction of the resulting intermediate with 3-(trifluoromethyl)aniline. The final product is obtained through purification and recrystallization.

Scientific Research Applications

N-[4-(acetylamino)phenyl]-2-[(phenylsulfonyl)-3-(trifluoromethyl)anilino]acetamide has been extensively studied for its potential use in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, colon, and prostate cancer cells. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.